molecular formula C12H19N3O B6634239 N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine

N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine

Cat. No. B6634239
M. Wt: 221.30 g/mol
InChI Key: FYLLLIXPDLLZQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine is not fully understood. However, studies have suggested that it may exert its therapeutic effects through the modulation of various signaling pathways and enzymes involved in inflammation, oxidative stress, and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine can reduce inflammation and oxidative stress in various cell types. It has also been shown to inhibit tumor growth in vitro and in vivo. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine in lab experiments is its potential therapeutic applications. However, one limitation is the lack of knowledge regarding its mechanism of action and potential side effects.

Future Directions

Future research on N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine should focus on elucidating its mechanism of action and potential side effects. Additionally, further studies are needed to determine its efficacy in the treatment of various diseases, including neurological disorders and cancer. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in future research and clinical applications.

Synthesis Methods

The synthesis of N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine involves the reaction of 1-(oxan-4-yl)methanamine and 1-(4-bromomethyl)phenyl)-1H-pyrazole-4-carbaldehyde in the presence of a suitable base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. Studies have also suggested that this compound may have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3O/c1-2-15-10-12(9-14-15)8-13-7-11-3-5-16-6-4-11/h2,9-11,13H,1,3-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYLLLIXPDLLZQV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CN1C=C(C=N1)CNCC2CCOCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-ethenylpyrazol-4-yl)methyl]-1-(oxan-4-yl)methanamine

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